6-(1-Hydroxy-4-(4-(3-chlorophenyl)-1-piperazinyl)butyl)-3,4-dihydrocarbostyril

• CAS No.: 80834-52-2
• Molecular Formula: C23H28ClN3O2
• Molecular Weight: 413.9 g/mol
• IUPAC Name: 6-[4-[4-(3-chlorophenyl)piperazin-1-yl]-1-hydroxybutyl]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C23H28ClN3O2/c24-19-3-1-4-20(16-19)27-13-11-26(12-14-27)10-2-5-22(28)18-6-8-21-17(15-18)7-9-23(29)25-21/h1,3-4,6,8,15-16,22,28H,2,5,7,9-14H2,(H,25,29)
• InChI Key: GOKCVODNFKBBAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)C(CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)O

Description

6-(1-Hydroxy-4-(4-(3-chlorophenyl)-1-piperazinyl)butyl)-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C23H28ClN3O2 and its molecular weight is 413.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.0 Grams of 6-{1-oxo-4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}-3,4-dihydrocarbostyril was added to 100 ml of methanol, under stirring condition 1.2 g of sodium borohydride was added gradually to the solution and stirred at a room temperature for 5 hours. Then 5 ml of concentrated hydrochloric acid was added to the reaction mixture and the mixture was concentrated under a reduced pressure to dryness. Then to this dried matter was added 50 ml of 2%-sodium hydroxide aqueous solution and the organic layer was extracted with dichloromethane. The dichloromethane layer was washed with water, dried and the dichloromethane was removed by distillation. The residue thus obtained was purified by a silica gel column chromatography, and recrystallized from isopropanol to obtain 2.2 g of 6-{1-hydroxy-4[4-(3-chlorophenyl)-1-piperazinyl]butyl}-3,4-dihydrocarbostyril in colorless needle-like crystals.